Anti-Mutagenic Activity vs. Palmitic Acid
Isopalmitic acid demonstrates significantly higher anti-mutagenic potency compared to its straight-chain isomer, palmitic acid. In the Salmonella typhimurium TA100 Ames test, isopalmitic acid was found to be five times more active than palmitic acid in inhibiting mutagenesis induced by N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) [1].
| Evidence Dimension | Anti-mutagenic activity |
|---|---|
| Target Compound Data | 5-fold higher activity relative to palmitic acid |
| Comparator Or Baseline | Palmitic acid (straight-chain C16:0) |
| Quantified Difference | 5x more active |
| Conditions | Ames test (Salmonella typhimurium TA100) for inhibition of MNNG-induced mutagenesis |
Why This Matters
This quantifiable difference in bioactivity justifies the selection of isopalmitic acid over palmitic acid for research into chemopreventive agents and studies of branched-chain fatty acid pharmacology.
- [1] Nadal, D., et al. (1996). Palmitic acid is the major fatty acid responsible for significant anti-N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) activity in yogurt. Carcinogenesis, 17(4), 829-835. View Source
